Cas no 104675-27-6 (3,4-Dihydro-9-(benzyl)amino-1(2H)-acridinone)

• Product Name: 3,4-Dihydro-9-(benzyl)amino-1(2H)-acridinone
• CAS No: 104675-27-6
• MF: C₂₀H₁₈N₂O
• MW: 302.369724750519
• CID: 1063202
• PubChem ID: 4134258
• Update Time: 2025-04-20

3,4-Dihydro-9-(benzyl)amino-1(2H)-acridinone Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-9-[(benzyl)amino]-1(2H)-acridinone
• 9-(benzylamino)-3,4-dihydro-2H-acridin-1-one
• 3,4-Dihydro-9-[(phenylMethyl)aMino]-1(2H)-acridinone
• STK283507
• 9-(benzylamino)-3,4-dihydroacridin-1(2H)-one
• 9-benzylamino-3,4dihydroacridin-1(2H)-one
• JMKIIRWHVISOBM-UHFFFAOYSA-N
• DTXSID40399723
• 104675-27-6
• SCHEMBL8984077
• DB-261922
• 9-Benzylamino-3,4-dihydroacridin-1(2H)-one
• 3,4-Dihydro-9-(benzyl)amino-1(2H)-acridinone

• Inchi： 1S/C20H18N2O/c23-18-12-6-11-17-19(18)20(15-9-4-5-10-16(15)22-17)21-13-14-7-2-1-3-8-14/h1-5,7-10H,6,11-13H2,(H,21,22)
• InChI Key： JMKIIRWHVISOBM-UHFFFAOYSA-N
• SMILES： O=C1CCCC2C1=C(C1C=CC=CC=1N=2)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.14200
• Monoisotopic Mass: 302.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 162-163 ºC
• Solubility: Insuluble (9.4E-4 g/L) (25 ºC),
• PSA: 45.22000
• LogP: 3.78780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines